Cas no 84454-35-3 (β-CCB)

• Product Name: β-CCB
• CAS No: 84454-35-3
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• MDL: MFCD00078568
• CID: 724368
• PubChem ID: 128618
• Update Time: 2025-04-19

β-CCB Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carboxylicacid, butyl ester
• BETA-CARBOLINE-3-CARBOXYLIC ACID BUTYL ESTER
• butyl 9H-pyrido[3,4-b]indole-3-carboxylate
• β-CCB
• A-carboline-3-carboxylate
• A-ccb
• butyl
• NBBCC
• Tocris-0405
• CHEMBL1394514
• NCGC00024573-02
• N-Butyl-beta-carboline-3-carboxylate
• N-Butyl beta-carboline-3-carboxylate
• butyl 9H-pyrido[5,4-b]indole-3-carboxylate
• Butyl beta-carboline-3-carboxylate
• AKOS024457948
• FT-0738373
• Q27087857
• SCHEMBL2214572
• 84454-35-3
• Butyl .beta.-carboline-3-carboxylate
• BPBio1_001057
• HMS3675I09
• 9H-Pyrido(3,4-b)indole-3-carboxylic acid, butyl ester
• SR-01000597668
• HMS3266M05
• NCGC00024573-01
• NCGC00024573-03
• CHEMBL148296
• DTXSID90233426
• beta-Ccb
• Butyl 9H-beta-carboline-3-carboxylate #
• BRD-K87349602-001-01-2
• SR-01000597668-1
• 3-hydroxybutanoic acid- 3-hydroxypentanoic acid(1:1)
• CHEBI:34867
• Butyl ?-carboline-3-carboxylate
• ?-CCB
• BRD-K87349602-001-02-0
• b-CCB
• Biomol-NT_000274
• HMS3411I09
• GTPL2374
• BRD-K87349602-001-03-8
• HY-100924
• DB-369872
• CS-0020595

• MDL： MFCD00078568
• Inchi： 1S/C16H16N2O2/c1-2-3-8-20-16(19)14-9-12-11-6-4-5-7-13(11)18-15(12)10-17-14/h4-7,9-10,18H,2-3,8H2,1H3
• InChI Key： WGNGIELOOKACSB-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)=O)CCCC

Computed Properties

• Exact Mass: 268.12100
• Monoisotopic Mass: 268.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.238
• Melting Point: 210-211 °C
• Boiling Point: 483.9°C at 760 mmHg
• Flash Point: 246.5°C
• Refractive Index: 1.661
• PSA: 54.98000
• LogP: 3.67300
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

β-CCB Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)